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Cat. No.: B173558

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the performance of various fungicides against
Septoria leaf blotch (Zymoseptoria tritici), a major foliar disease affecting wheat. The data
presented is sourced from recent, independent field trials, offering a clear perspective on the
efficacy of different active ingredients and formulated products.

Data Presentation: Fungicide Performance
Comparison

The following tables summarize quantitative data from field trials, showcasing the comparative
performance of different fungicide products in controlling Septoria leaf blotch and their impact
on wheat yield.

Table 1: Comparison of Fungicide Efficacy on Septoria Leaf Blotch Control on Flag Leaves
(2019-2021)
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Fungicide Treatment

Active Ingredient(s)

Mean Disease Control (%)

Untreated - 0
Prothioconazole DMI (azole) 43
Mefentrifluconazole DMI (azole) 58
Fluxapyroxad SDHI 63
Bixafen SDHI 55
Benzovindiflupyr SDHI 52
Fluopyram SDHI 48
Fluxapyroxad +
_ SDHI + DMI 71

Mefentrifluconazole
Bixafen + Fluopyram +

) SDHI + SDHI + DMI 69
Prothioconazole
Benzovindiflupyr +

_ SDHI + DMI 65
Prothioconazole
Fenpicoxamid Qil 70

Data compiled from 18 trials conducted across Europe from 2019-2021.[1]

Table 2: Yield Response to Fungicide Treatments in Winter Wheat (2019-2021)
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Fungicide Treatment

Active Ingredient(s)

Mean Yield Response
(t/ha) vs. Untreated

Prothioconazole DMI (azole) 0.8
Mefentrifluconazole DMI (azole) 11
Fluxapyroxad SDHI 1.2
Bixafen SDHI 1.0
Benzovindiflupyr SDHI 0.9
Fluopyram SDHI 0.8
Fluxapyroxad +
SDHI + DMI 14

Mefentrifluconazole
Bixafen + Fluopyram +

) SDHI + SDHI + DMI 13
Prothioconazole
Benzovindiflupyr +

_ SDHI + DMI 1.2
Prothioconazole
Fenpicoxamid Qil 1.4

Data represents the average yield increase over untreated plots from the same multi-year,
multi-location European trials.[1][2]

Table 3: Comparative Performance of Leading Fungicide Products at T1 Application Timing
(2021)

Application Rate Yield Benefit over

Fungicide Product Active Ingredient(s)
(L/ha) Ascra® Xpro (t/ha)

Mefentrifluconazole +
Revystar® XE 0.75 0.24
Fluxapyroxad

Bixafen + Fluopyram
Ascra® Xpro ) 1.0 -
+ Prothioconazole

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.frontiersin.org/journals/plant-science/articles/10.3389/fpls.2022.1060428/full
https://pmc.ncbi.nlm.nih.gov/articles/PMC9723467/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b173558?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Validation & Comparative

Check Availability & Pricing

Based on 38 head-to-head trials in 2021.[3]

Experimental Protocols

The data presented in this guide is derived from robust field experiments designed to assess
fungicide performance under realistic agricultural conditions. The general methodology
employed in these trials is outlined below.

1. Trial Design and Setup:

o Randomized Plot Design: Experiments were conducted using a randomized complete block
design to minimize the effects of field variability.[2][4]

e Plot Size: Minimum plot sizes were typically 10 m2.[2]
» Replicates: Each treatment was replicated three to four times to ensure statistical validity.[2]

» Variety Selection: Wheat varieties with moderate to high susceptibility to Septoria leaf blotch
were chosen to ensure significant disease pressure for accurate efficacy assessment.[2][4]

« Infection: Trials relied on natural infection, conducted in regions with a history of at least
moderate Septoria tritici blotch incidence.[2]

2. Fungicide Application:

e Timing: Fungicide applications were primarily targeted at the flag leaf emergence stage
(Growth Stage 37-39), a critical period for protecting the leaves that contribute most to yield.
[2][4] Some studies also investigated earlier timings at stem elongation (Zadoks Growth
Stage 31).[4]

o Application Method: Fungicides were applied using calibrated sprayers to ensure accurate
and uniform coverage.

3. Disease Assessment:

e Visual Assessment: Disease severity was visually assessed on the flag leaf and the leaf
below it (F-1) at growth stages 65-85, approximately 22-58 days after application.[1]
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Assessments were typically recorded as the percentage of leaf area affected by Septoria leaf
blotch.

o Area Under the Disease Progress Curve (AUDPC): In some studies, multiple disease
assessments were made throughout the season to calculate the AUDPC, providing a more
comprehensive measure of disease development over time.[5]

4. Yield Measurement:

» Plots were harvested at maturity, and grain yield was recorded and adjusted for moisture
content to allow for standardized comparisons between treatments.

Visualizing the Experimental Workflow

The following diagram illustrates the typical workflow of a field trial designed to evaluate
fungicide performance against Septoria leaf blotch.

Trial Setup Fungicide Application Data Collection & Analysis

Select Susceptible Randomized Plot SowPlots H—# Apply Fungicides at | | Visual Disease Assessment Harvest & Measure Statistical Analysis
Wheat Variety Design (3-4 Reps) Flag Leaf Emergence (GS 37-39) (% Leaf Area Affected) Grain Yield (Efficacy & Yield Response) >

Click to download full resolution via product page

Caption: Experimental workflow for fungicide efficacy trials.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Fungicide Efficacy Against Septoria Leaf Blotch: A
Comparative Analysis]. BenchChem, [2025]. [Online PDF]. Available at:
[https://Iwww.benchchem.com/product/b173558#performance-against-septoria-leaf-blotch-
compared-to-other-fungicides]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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